Cas no 89106-39-8 (1-Propanone, 1-(3-chloro-5-methoxyphenyl)-)

• Product Name: 1-Propanone, 1-(3-chloro-5-methoxyphenyl)-
• CAS No: 89106-39-8
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 612172
• PubChem ID: 54417090
• Update Time: 2025-11-01

1-Propanone, 1-(3-chloro-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-chloro-5-methoxyphenyl)-
• 1-(3-chloro-5-methoxyphenyl)propan-1-one
• 89106-39-8
• 3'-Chloro-5'-methoxypropiophenone
• N14093
• DTXSID40711188

• Inchi： 1S/C10H11ClO2/c1-3-10(12)7-4-8(11)6-9(5-7)13-2/h4-6H,3H2,1-2H3
• InChI Key： VXGSMVHYWQMJIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC)=O)OC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 1-(3-chloro-5-methoxyphenyl)-

Comprehensive Overview of 1-Propanone, 1-(3-chloro-5-methoxyphenyl)- (CAS No. 89106-39-8)

1-Propanone, 1-(3-chloro-5-methoxyphenyl)-, with the CAS number 89106-39-8, is an organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and specialty chemicals. This compound, characterized by its unique molecular structure featuring a chloro and methoxy substituent, is widely utilized in synthetic chemistry due to its versatility as a building block. Researchers and industry professionals often search for 1-Propanone derivatives, chloro-methoxy phenyl compounds, and CAS 89106-39-8 applications, reflecting its relevance in modern chemical synthesis.

The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of compounds like 1-Propanone, 1-(3-chloro-5-methoxyphenyl)-. As industries strive to reduce environmental impact, this compound's role in catalyzed reactions and low-waste processes is being explored. Online queries such as "eco-friendly uses of 1-Propanone derivatives" and "CAS 89106-39-8 in green chemistry" demonstrate the alignment of this compound with contemporary scientific trends.

From a structural perspective, the presence of both chloro and methoxy groups in 1-Propanone, 1-(3-chloro-5-methoxyphenyl)- contributes to its electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules. Its CAS registry number 89106-39-8 is frequently referenced in patent literature and academic journals, particularly in studies focusing on aryl ketone chemistry and functional group transformations. Common search terms like "synthetic routes for 1-(3-chloro-5-methoxyphenyl)-1-propanone" underscore the demand for detailed methodological insights.

In the pharmaceutical sector, 1-Propanone, 1-(3-chloro-5-methoxyphenyl)- is often investigated for its potential as a precursor in drug discovery. The compound's ability to undergo selective modifications makes it a candidate for developing bioactive molecules. Searches for "pharmaceutical applications of CAS 89106-39-8" and "1-Propanone derivatives in medicine" reflect this application-driven interest. Additionally, its stability under various reaction conditions is a topic of discussion in forums and research communities.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 1-Propanone, 1-(3-chloro-5-methoxyphenyl)-. These methods ensure purity and confirm structural integrity, which are critical for industrial and laboratory use. Questions like "how to analyze 1-(3-chloro-5-methoxyphenyl)-1-propanone" and "CAS 89106-39-8 spectral data" are frequently encountered in technical discussions, emphasizing the need for reliable analytical protocols.

The commercial availability of 1-Propanone, 1-(3-chloro-5-methoxyphenyl)- through chemical suppliers has also spurred interest in its large-scale production and cost-effective synthesis. Optimizing reaction yields and minimizing byproducts are key challenges addressed in recent studies. Search trends like "suppliers of CAS 89106-39-8" and "industrial synthesis of 1-Propanone derivatives" highlight the practical considerations surrounding this compound.

In summary, 1-Propanone, 1-(3-chloro-5-methoxyphenyl)- (CAS No. 89106-39-8) stands as a multifaceted compound with applications spanning synthetic chemistry, pharmaceuticals, and materials science. Its structural features and reactivity profile continue to inspire innovation, aligning with global efforts toward sustainable chemical practices. As research progresses, this compound is likely to remain a focal point for scientists and engineers alike.